Cas no 245549-92-2 (Benzoic acid,2,5-dibromo-4-methyl-, methyl ester)

• Product Name: Benzoic acid,2,5-dibromo-4-methyl-, methyl ester
• CAS No: 245549-92-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 245966
• PubChem ID: 26338328
• Update Time: 2025-04-19

Benzoic acid,2,5-dibromo-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-dibromo-4-methyl-, methyl ester
• methyl 2,5-dibromo-4-methylbenzoate
• 2,5-DIBROMO-4-METHYLBENZOIC ACID METHYL ESTER
• BITCLLVCMAMAMA-UHFFFAOYSA-N
• 2,5-Dibromo-4-methylbenzoicacidmethylester
• methyl 2, 5-dibromo-4-methylbenzoate
• E10200
• DTXSID80649911
• methyl2,5-dibromo-4-methylbenzoate
• 245549-92-2
• FT-0747500
• SCHEMBL2538919
• AKOS027379539

• Inchi： 1S/C9H8Br2O2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： BITCLLVCMAMAMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=CC=1C)Br

Computed Properties

• Exact Mass: 305.88900
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.30660